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PF-AKT400 Technical Summary

The table below consolidates the core chemical and biological data for PF-AKT400:

Property Description

IUPAC Name Provided in SMILES notation in source [1]

Synonyms AKT protein kinase inhibitor [1]

CAS Number 1004990-28-6 [1]

Molecular Formula C₂₀H₂₂F₂N₆O [1]

Molecular Weight 400.43 g/mol [1]

Physical Form Solid, white to off-white [1]

Purity ≥ 98.0% [1]

Primary Target Akt (Protein Kinase B, PKBα) [1]

IC₅₀ (PKBα) 0.5 nM [1]

IC₅₀ (PKA) 450 nM (900-fold selectivity over PKA) [1]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548344?utm_src=pdf-body
https://www.smolecule.com/products/s548344?utm_src=pdf-interest
https://www.smolecule.com/products/s548344?utm_src=pdf-body
https://www.smolecule.com/products/s548344?utm_src=pdf-body
https://www.medchemexpress.com/AKT-inhibitor.html?srsltid=AfmBOoorSXkLxuS2E_eICrVygsgh3pFOrrtOBH9XH9DzckUs-fJtqTFG
https://www.medchemexpress.com/AKT-inhibitor.html?srsltid=AfmBOoorSXkLxuS2E_eICrVygsgh3pFOrrtOBH9XH9DzckUs-fJtqTFG
https://www.medchemexpress.com/AKT-inhibitor.html?srsltid=AfmBOoorSXkLxuS2E_eICrVygsgh3pFOrrtOBH9XH9DzckUs-fJtqTFG
https://www.medchemexpress.com/AKT-inhibitor.html?srsltid=AfmBOoorSXkLxuS2E_eICrVygsgh3pFOrrtOBH9XH9DzckUs-fJtqTFG
https://www.medchemexpress.com/AKT-inhibitor.html?srsltid=AfmBOoorSXkLxuS2E_eICrVygsgh3pFOrrtOBH9XH9DzckUs-fJtqTFG
https://www.medchemexpress.com/AKT-inhibitor.html?srsltid=AfmBOoorSXkLxuS2E_eICrVygsgh3pFOrrtOBH9XH9DzckUs-fJtqTFG
https://www.medchemexpress.com/AKT-inhibitor.html?srsltid=AfmBOoorSXkLxuS2E_eICrVygsgh3pFOrrtOBH9XH9DzckUs-fJtqTFG
https://www.medchemexpress.com/AKT-inhibitor.html?srsltid=AfmBOoorSXkLxuS2E_eICrVygsgh3pFOrrtOBH9XH9DzckUs-fJtqTFG
https://www.medchemexpress.com/AKT-inhibitor.html?srsltid=AfmBOoorSXkLxuS2E_eICrVygsgh3pFOrrtOBH9XH9DzckUs-fJtqTFG
https://www.medchemexpress.com/AKT-inhibitor.html?srsltid=AfmBOoorSXkLxuS2E_eICrVygsgh3pFOrrtOBH9XH9DzckUs-fJtqTFG
https://www.smolecule.com/products/s548344?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Description

Solubility (DMSO) ≥ 100 mg/mL (249.73 mM) [1]

Biological Activity & Experimental Data

In Vitro Activity

PF-AKT400 is a potent, ATP-competitive inhibitor of Akt. In cellular assays, it inhibited AKT1-mediated

phosphorylation of GSK3alpha in human U-87 MG glioblastoma cells with an IC₅₀ of 0.31 μM [1].

In Vivo Efficacy

PF-AKT400 has shown antitumor activity in mouse xenograft models [1]:

In a PC3 prostate carcinoma model, it achieved 75% tumor growth inhibition (TGI) at a dose of

100 mg/kg (twice daily for 10 days).
In a Colo205 colorectal carcinoma model, it produced 60% TGI at 150 mg/kg (twice daily for 10

days).
A combination study in the PC3 model with Rapamycin (10 mg/kg) showed a synergistic effect,

resulting in 98% TGI.

Akt/PKB Signaling Pathway and PF-AKT400
Mechanism

PF-AKT400 exerts its effects by inhibiting the Akt kinase within the PI3K-Akt signaling pathway, a crucial

pathway for cell survival, growth, and proliferation [2]. The diagram below illustrates this pathway and the

point of inhibition.
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PF-AKT400 Inhibition Point
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Diagram of the PI3K-Akt pathway and PF-AKT400 inhibition. PF-AKT400 is a potent ATP-competitive

inhibitor that blocks the activity of Akt, a central kinase promoting cell survival and growth [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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